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Thulium Metal: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical and chemical
characteristics of thulium (Tm), a rare earth element belonging to the lanthanide series. This
document is intended to serve as a comprehensive resource, summarizing key quantitative
data, outlining representative experimental methodologies for its characterization, and
illustrating fundamental chemical interactions.

Physical Properties

Thulium is a bright, silvery-gray metal that is both malleable and ductile, soft enough to be cut
with a knife.[1][2] It is the least abundant of the stable rare earth elements.[3]

Summary of Physical Data

The following tables provide a consolidated summary of the key physical properties of thulium
metal.

Table 1: Atomic and Crystal Structure Properties
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Property

Value

Atomic Number

69[4][5]

Atomic Weight

168.93421 u[3][6]

Electron Configuration

[Xe] 4ft3 657 2][3][7]

Crystal Structure

Hexagonal Close-Packed (hcp)[1][2][8]

Lattice Parameters (a, c)

3.5375 A, 5.5540 A[8]

Density 9.32 g/cm3 at 20°C[5][6][9]
Atomic Radius 176 pm[3]
Van der Waals Radius 227 pm[3]

Table 2: Thermal and Mechanical Properties
Property Value
Melting Point 1545 °C (1818 K)[5][6][9]
Boiling Point 1950 °C (2223 K)[6][9]

Mohs Hardness

2 to 3[1]

Thermal Conductivity

16.9 W/(m-K)[1]

Coefficient of Linear Thermal Expansion

13.3 um/(m-K)[1]

Table 3: Magnetic and Electrical Properties

Property

Value

Magnetic Ordering

Ferromagnetic < 32 K, Antiferromagnetic 32-56
K, Paramagnetic > 56 K[1][5][8]

Electrical Resistivity 1.5x10°°Q'm
Table 4: Isotopes
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Isotope Natural Abundance Half-life

169Tm 100% Stable[10]

170Tm Synthetic 128.6 days[10][11]
171Tm Synthetic 1.92 years[1][10]

Chemical Properties

Thulium is a reactive metal that slowly tarnishes upon exposure to air.[1][12] Its most common
oxidation state is +3, forming typically pale green salts.[8][9] A +2 oxidation state is also known

but is less stable.[8][9]

Reactivity with Common Reagents

Table 5: Summary of Chemical Reactivity

Reactant Conditions Product(s) Observations
) Burns readily at 150 Thulium(l1) oxide Slow tarnishing at
Air (Oxygen)
°C (Tm203)[1][5][13] room temperature.[1]
Thulium(lll) hydroxide
Slow with cold water, (Tm(OH)3) and
Water

faster with hot water

Hydrogen (H2)[1][5]
[13]

Dilute Sulfuric Acid

Readily dissolves

Aqueous Tms3* ions,
sulfate ions, and
Hydrogen (H2)[13]

Forms a pale green

solution.[13]

Hydrofluoric Acid

Room Temperature

Insoluble Thulium(lll)
fluoride (TmFs)
layer[8][9]

The fluoride layer
passivates the
surface, preventing

further reaction.[8][9]

Halogens (Fz, Clz, Brz,
12)

Vigorous above 200
°C

Thulium(lll) halides
(TmFs, TmCls, TmBrs,
Tmls)[1][13]

Reactions are slow at
room temperature.[1]
[13]
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Chemical Reaction Pathways

Chemical Reactions of Thulium Metal
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Caption: Chemical reaction pathways of thulium metal.

Experimental Protocols

The following sections outline representative experimental methodologies for the determination
of key physical and chemical properties of thulium metal. These protocols are based on
standard techniques for metal characterization.

Determination of Melting Point (Capillary Method)

This protocol describes the determination of the melting point of thulium metal using a melting
point apparatus.

Methodology:

o Sample Preparation: A small, pure sample of thulium metal is finely filed or powdered in an
inert atmosphere glovebox to prevent oxidation.

e Capillary Loading: The powdered thulium is packed into a sealed-end capillary tube to a
height of 2-3 mm.
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o Apparatus Setup: The capillary tube is placed into the heating block of a melting point
apparatus.

e Heating: The sample is heated rapidly to approximately 20°C below the expected melting
point (1545°C), then the heating rate is reduced to 1-2°C per minute.

» Observation: The sample is observed through a magnifying lens. The temperature at which
the first droplet of liquid is observed and the temperature at which the last solid particle melts
are recorded as the melting range.
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Melting Point Determination Workflow
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Caption: Workflow for melting point determination.
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Determination of Crystal Structure (X-Ray Diffraction)

This protocol outlines the use of X-ray diffraction (XRD) to determine the crystal structure of
thulium metal.

Methodology:

o Sample Preparation: A small, flat, and polished sample of thulium metal is prepared.
Alternatively, a powdered sample can be used.

 Instrument Setup: The sample is mounted on the goniometer of an X-ray diffractometer. The
X-ray source (e.g., Cu Ka) and detector are configured.

» Data Collection: The sample is irradiated with X-rays at various incident angles (20), and the
intensity of the diffracted X-rays is recorded by the detector. The sample is rotated during the
measurement to ensure all crystal orientations are sampled.

o Data Analysis: The resulting diffraction pattern (a plot of intensity vs. 20) is analyzed. The
positions of the diffraction peaks are used to determine the lattice parameters and crystal
system using Bragg's Law. The relative intensities of the peaks are used to determine the
arrangement of atoms within the unit cell.
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XRD Crystal Structure Determination

Prepare Thulium Sample

'

Mount in XRD Instrument

'

Perform 26 Scan

'

Collect Diffraction Pattern

'

Analyze Peak Positions and Intensities

'

Determine Crystal Structure

Click to download full resolution via product page

Caption: Workflow for XRD analysis.
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Evaluation of Chemical Reactivity with Acids

This protocol describes a method to assess the reactivity of thulium metal with dilute acids.

Methodology:

Safety Precautions: All work should be performed in a fume hood, and appropriate personal
protective equipment (gloves, safety glasses) must be worn.

o Sample Preparation: A small piece of thulium metal is cleaned to remove any surface
oxides.

o Reaction Setup: The thulium sample is placed in a test tube. A dilute solution of the acid to
be tested (e.g., 1M H2S0a.) is added to the test tube.

o Observation: The reaction is observed for signs of a chemical reaction, such as the evolution
of gas bubbles (hydrogen). The rate of bubble formation provides a qualitative measure of
reactivity.

» Gas Identification: The evolved gas can be tested for hydrogen by collecting it and exposing
it to a lit splint, which will result in a characteristic "squeaky pop" sound.
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Acid Reactivity Test Workflow

Prepare Thulium Sample

:

Add Dilute Acid to Sample

:

Observe for Gas Evolution

:

Test for Hydrogen Gas

:

Record Observations

Click to download full resolution via product page

Caption: Workflow for acid reactivity testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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